N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide

Specification

• CAS No.: 896348-67-7
• Molecular Formula: C27H27N3O5
• Molecular Weight: 473.5 g/mol
• IUPAC Name: N-[2-(1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-benzodioxole-5-carboxamide
• Standard InChI: InChI=1S/C27H27N3O5/c31-27(20-7-9-24-26(15-20)35-18-33-24)28-16-22(19-6-8-23-25(14-19)34-17-32-23)30-12-10-29(11-13-30)21-4-2-1-3-5-21/h1-9,14-15,22H,10-13,16-18H2,(H,28,31)
• Standard InChI Key: YIPPODYZAQGBOQ-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=CC=C2)C(CNC(=O)C3=CC4=C(C=C3)OCO4)C5=CC6=C(C=C5)OCO6
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(CNC(=O)C3=CC4=C(C=C3)OCO4)C5=CC6=C(C=C5)OCO6

Introduction

The compound N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide represents a complex organic molecule with potential applications in medicinal chemistry. It is characterized by the presence of a benzodioxole moiety, a piperazine ring, and a carboxamide functional group. These structural features suggest potential biological activity, particularly in pharmacological and biochemical contexts.

Structural Insights

The compound contains:

• Benzodioxole Groups: Known for their electron-donating properties and stability, these groups often appear in bioactive molecules.

• Piperazine Ring: A common scaffold in medicinal chemistry due to its ability to enhance solubility and bioavailability.

• Carboxamide Functional Group: Frequently associated with hydrogen bonding capabilities, facilitating interaction with biological targets.

Pharmacological Relevance

The structural components of the compound suggest:

• Neuropharmacological Potential: The piperazine moiety is commonly found in drugs targeting the central nervous system.

• Antimicrobial Activity: Benzodioxole derivatives have been studied for their antimicrobial effects.

• Anticancer Properties: The combination of aromatic systems and polar functional groups may allow interaction with cancer-related enzymes.

Research Context

While no direct studies on this specific compound were identified in the search results, structurally related compounds (e.g., benzodioxole-piperazine derivatives) have shown promise in:

• Antimicrobial assays.

• Anticancer screenings.

Related Compounds and Activities

Related Compound	Activity
N-[2-(benzo[d]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-sulfonamide	Antimicrobial & anticancer
4-(2H-Benzodioxol)-pyrazol derivatives	Antimicrobial
Triazine-based benzodioxoles	Apoptosis-inducing anticancer

Research Gaps

Despite its intriguing structure, no explicit biological evaluation or synthesis details for N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide were found in the reviewed literature. Future studies should focus on:

• Synthesizing the compound and confirming its purity through NMR and IR spectroscopy.

• Evaluating its pharmacokinetics and pharmacodynamics.

• Screening it against microbial strains and cancer cell lines.